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Compound of Interest

Compound Name: Jqez5

Cat. No.: B15584114 Get Quote

Essential safety and logistical information for the proper handling and disposal of Jqez5, a

potent and selective EZH2 lysine methyltransferase inhibitor, is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-

by-step procedures for researchers, scientists, and drug development professionals to manage

Jqez5 waste from receipt to final disposal.

Chemical and Physical Properties of Jqez5
A thorough understanding of the chemical and physical properties of Jqez5 is fundamental to

safe handling and disposal. Key data for Jqez5 are summarized in the table below.

Property Value

CAS Number 1913252-04-6[1]

Molecular Formula C₃₀H₃₈N₈O₂

Molecular Weight 542.69 g/mol

Appearance Solid

Solubility Soluble in DMSO (e.g., 10.85 mg/mL)[2]

Storage Store at -20°C[3]
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According to the Safety Data Sheet (SDS), Jqez5 is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May

cause respiratory irritation.[1]

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat when handling Jqez5.[1]

Ventilation: Handle Jqez5 in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust or aerosols.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where Jqez5 is handled.[1]

Emergency Procedures: Ensure access to an eyewash station and safety shower. In case of

contact, rinse the affected area with plenty of water. If inhaled, move to fresh air.[1]

Experimental Workflow for Jqez5 Handling and
Disposal
The following diagram outlines the general workflow for the safe handling and disposal of

Jqez5 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Jqez5.
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Step-by-Step Disposal Procedures
Adherence to the following step-by-step procedures is mandatory for the safe disposal of

Jqez5 and associated waste materials.

1. Waste Segregation:

Solid Waste:

Collect unused or expired solid Jqez5 in a dedicated, clearly labeled hazardous waste

container.

Dispose of all single-use items that have come into contact with Jqez5, such as gloves,

pipette tips, and weigh boats, as solid chemical waste.

Liquid Waste:

Collect solutions containing Jqez5 (e.g., dissolved in DMSO) in a separate, sealed, and

clearly labeled liquid hazardous waste container.

Do not dispose of Jqez5 solutions down the drain.

Contaminated Labware:

Reusable glassware should be decontaminated by rinsing with an appropriate solvent, and

the rinsate collected as hazardous liquid waste.

Disposable plasticware contaminated with Jqez5 should be disposed of as solid

hazardous waste.

2. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Jqez5". Include the concentration and solvent if applicable for liquid waste.

Closure: Keep waste containers securely closed at all times, except when adding waste.
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Compatibility: Ensure that waste containers are made of materials compatible with the waste

they contain (e.g., appropriate plastic or glass for Jqez5 in DMSO).

3. Disposal of Empty Containers:

Empty Jqez5 containers are also considered hazardous waste.

Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect all three rinses as hazardous liquid waste.

After triple rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for chemically contaminated glass or plastic.

4. Spill Management:

In the event of a spill, evacuate the immediate area and ensure it is well-ventilated.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite

or sand).

Carefully collect the absorbent material and spilled substance into a sealed, labeled

hazardous waste container.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

5. Final Disposal:

All collected Jqez5 waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Jqez5 waste in the regular trash or via the sewer system.

By following these procedures, laboratory personnel can mitigate the risks associated with

Jqez5 and ensure that this chemical is managed in a safe, environmentally responsible, and

compliant manner. Always consult your institution's specific chemical hygiene plan and waste

disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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